(4-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone

Specification

• CAS No.: 1049480-23-0
• Molecular Formula: C19H22N6O2S
• Molecular Weight: 398.49
• IUPAC Name: [4-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• Standard InChI: InChI=1S/C19H22N6O2S/c1-2-27-16-7-5-15(6-8-16)25-18(20-21-22-25)14-23-9-11-24(12-10-23)19(26)17-4-3-13-28-17/h3-8,13H,2,9-12,14H2,1H3
• Standard InChI Key: DQOZMJXZICOPGC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)C(=O)C4=CC=CS4

Introduction

Structural Components and Their Biological Significance

• Tetrazole Ring: Known for its role in antimicrobial and anti-inflammatory properties.

• Piperazine Moiety: Often found in compounds with neuroactive or antimicrobial properties.

• Thiophene Group: Common in compounds with diverse biological activities, including antimicrobial effects.

Synthesis and Characterization

While specific synthesis details for (4-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone are not available, related compounds are typically synthesized through reactions involving aryl anilines, sodium azide, and subsequent coupling reactions. Characterization often involves IR, 1H NMR, 13C NMR, mass spectral data, and elemental analysis.

Comparison with Related Compounds

Compound Name	Structural Features	Biological Activity
1-(4-chlorophenyl)-5-(piperazin-1-ylmethyl)tetrazole	Tetrazole ring, piperazine	Antimicrobial
2-cyclohexyl-1-(4-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone	Cyclohexyl, tetrazole, piperazine	Potential pharmacological activity
1-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)methyl)-4-(pyridin-3-ylsulfonyl)piperazine	Tetrazole, piperazine, sulfonyl group	Not specified

Future Research Directions

• Synthesis Optimization: Developing efficient synthesis methods to produce this compound in high yields.

• Biological Activity Screening: Conducting comprehensive in vitro and in vivo studies to assess antimicrobial, anti-inflammatory, or other potential biological activities.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance or alter its biological effects.

Given the lack of specific information on this compound, these directions provide a framework for future investigations.